Cas no 2648917-47-7 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid)
(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid
- (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid
- 2648917-47-7
- EN300-1541493
-
- Inchi: 1S/C26H30N2O7/c1-4-13-26(2,24(32)27-21(23(30)31)14-22(29)34-3)28-25(33)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,27,32)(H,28,33)(H,30,31)/t21-,26?/m0/s1
- InChI Key: GSYHTBSUHLMUOW-GVNKFJBHSA-N
- SMILES: O(C(NC(C(N[C@H](C(=O)O)CC(=O)OC)=O)(C)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.20530130g/mol
- Monoisotopic Mass: 482.20530130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 766
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 131Ų
(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541493-0.05g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 0.05g |
$924.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-0.1g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 0.1g |
$968.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-0.25g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 0.25g |
$1012.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-0.5g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 0.5g |
$1056.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-1.0g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 1g |
$1100.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-2.5g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 2.5g |
$2155.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-5.0g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 5g |
$3189.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-10.0g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 10g |
$4729.0 | 2023-06-05 | ||
| Enamine | EN300-1541493-50mg |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 50mg |
$924.0 | 2023-09-26 | ||
| Enamine | EN300-1541493-100mg |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methoxy-4-oxobutanoic acid |
2648917-47-7 | 100mg |
$968.0 | 2023-09-26 |
(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid
Professional Introduction to Compound with CAS No. 2648917-47-7 and Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid
Compound with the CAS number 2648917-47-7 and the product name (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The intricate arrangement of functional groups, including the (9H-fluoren-9-yl)methoxycarbonyl moiety and the 4-methoxy-4-oxobutanoic acid backbone, contributes to its unique chemical properties and biological activity.
The (2S)-configuration of the compound is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of pharmaceutical agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group is also significant, as it is commonly used in peptide synthesis and protease inhibition studies. This protective group not only enhances the stability of the compound during synthetic processes but also facilitates its integration into more complex molecular architectures.
In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of this compound make it a promising candidate for such applications. Specifically, the 4-methoxy-4-oxobutanoic acid moiety is known to exhibit inhibitory effects on certain enzymes involved in metabolic pathways, while the (9H-fluoren-9-yl)methoxycarbonyl group provides a scaffold for further derivatization and functionalization.
One of the most exciting aspects of this compound is its potential in the development of targeted therapies. The (2S)-configuration ensures that the compound interacts specifically with biological targets, reducing off-target effects and improving therapeutic efficacy. This is particularly important in precision medicine, where individualized treatment plans are tailored to the specific needs of patients. The compound's ability to selectively bind to certain enzymes or receptors could lead to breakthroughs in treating conditions that are currently difficult to manage effectively.
Recent studies have demonstrated that derivatives of fluorene-based compounds exhibit significant biological activity. For instance, researchers have found that certain fluorene derivatives can inhibit the activity of kinases, which are enzymes involved in cell signaling pathways. Given the structural similarities between this compound and these fluorene derivatives, it is reasonable to hypothesize that it may also possess kinase inhibitory properties. Further research is needed to confirm these findings, but preliminary data suggests that this compound could be a valuable tool in drug discovery efforts.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, allows for precise control over the molecular structure. These techniques not only enhance the efficiency of the synthetic process but also improve the overall quality of the final product.
In addition to its potential therapeutic applications, this compound has significant implications for biochemical research. Its complex structure provides a unique platform for studying enzyme mechanisms and developing new analytical methods. Researchers can use this compound as a probe to investigate how different functional groups influence biological activity, providing insights into drug design principles.
The role of stereochemistry in pharmaceuticals cannot be overstated. The (2S)-configuration of this compound ensures that it interacts with biological targets in a specific manner, which can significantly impact its efficacy and safety profile. This highlights the importance of understanding stereochemical relationships when designing new drugs. By carefully selecting and manipulating stereocenters, chemists can develop compounds that are both effective and well-tolerated by patients.
As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in meaningful ways. This compound exemplifies how advances in synthetic chemistry and structural biology can lead to novel therapeutics with tailored properties. Its potential applications in treating various diseases make it a subject of intense interest among researchers worldwide.
The future prospects for this compound are promising. Ongoing research aims to explore its full spectrum of biological activities and optimize its pharmacological properties for clinical use. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible benefits for patients.
In conclusion, Compound with CAS No. 2648917-47-7 and product name (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development efforts aimed at treating various diseases.
2648917-47-7 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methoxy-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)